Cas no 1260023-34-4 (Ethyl 4-[2-ethyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]butanoate)

• Product Name: Ethyl 4-[2-ethyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]butanoate
• CAS No: 1260023-34-4
• MF: C₂₀H₃₁BO₄
• MW: 346.268746614456
• CID: 2116234
• Update Time: 2023-08-04

Ethyl 4-[2-ethyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]butanoate Chemical and Physical Properties

Names and Identifiers

• ethyl 4-(2-ethyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)butanoate
• YWXVQJVHXZSFFQ-UHFFFAOYSA-N
• ethyl 4-[2-ethyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]butanoate
• Ethyl 4-[2-ethyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]butanoate

• Inchi： 1S/C20H31BO4/c1-7-16-15(12-10-14-18(22)23-8-2)11-9-13-17(16)21-24-19(3,4)20(5,6)25-21/h9,11,13H,7-8,10,12,14H2,1-6H3
• InChI Key： YWXVQJVHXZSFFQ-UHFFFAOYSA-N
• SMILES： O1B(C2C=CC=C(CCCC(=O)OCC)C=2CC)OC(C)(C)C1(C)C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 8
• Complexity: 433
• Topological Polar Surface Area: 44.8